molecular formula C12H16ClNO2 B8686781 6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline;hydrochloride

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline;hydrochloride

Cat. No.: B8686781
M. Wt: 241.71 g/mol
InChI Key: IIOABNZXNMDTCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dimethoxy-1-methyl-3,4-dihydroisoquinoline;hydrochloride is a useful research compound. Its molecular formula is C12H16ClNO2 and its molecular weight is 241.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H16ClNO2

Molecular Weight

241.71 g/mol

IUPAC Name

6,7-dimethoxy-1-methyl-3,4-dihydroisoquinoline;hydrochloride

InChI

InChI=1S/C12H15NO2.ClH/c1-8-10-7-12(15-3)11(14-2)6-9(10)4-5-13-8;/h6-7H,4-5H2,1-3H3;1H

InChI Key

IIOABNZXNMDTCF-UHFFFAOYSA-N

Canonical SMILES

CC1=NCCC2=CC(=C(C=C12)OC)OC.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of N-acetyl-3,4-dimethoxyphenethylamine (112.1 g, 0.502 m) in toluene (600 ml) maintained at 90°-95° was added dropwise phosphorusoxychloride (180.9 g, 112 ml, 1.179 mole) over a period of 1 hour. The mixture was heated to reflux for 2 hr, cooled to ambient temperature, and the solid hydrochloride salt collected by filtration, 170.4 g (wet with toluene). m.p. (after drying) 202°-203°.
Quantity
112.1 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
112 mL
Type
reactant
Reaction Step Two

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